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Compound of Interest

Compound Name: 1,6-Dichloronaphthalene

Cat. No.: B052920 Get Quote

An In-depth Technical Guide on 1,6-Dichloronaphthalene: Molecular Properties

This guide provides essential information regarding the molecular formula and weight of 1,6-
Dichloronaphthalene, a compound of interest for researchers, scientists, and professionals in

drug development.

Quantitative Molecular Data
The fundamental molecular properties of 1,6-Dichloronaphthalene are summarized in the

table below. This data is critical for stoichiometric calculations, analytical characterization, and

material specification.

Parameter Value

Molecular Formula C₁₀H₆Cl₂[1][2][3][4][5]

Molecular Weight 197.06 g/mol [1][3][4]

Monoisotopic Mass 195.9846556 Da[1][2]

Note: The molecular weight may slightly vary depending on the source, with values such as

197.058 g/mol also being reported.[2]

Logical Relationship of Molecular Properties
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The following diagram illustrates the direct relationship between the chemical compound and

its core molecular identifiers.
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Molecular properties of 1,6-Dichloronaphthalene.

Experimental Protocols
Detailed experimental protocols for determining the molecular weight of 1,6-
Dichloronaphthalene typically involve mass spectrometry.

Methodology: Mass Spectrometry for Molecular Weight Determination

Sample Preparation: A dilute solution of 1,6-Dichloronaphthalene is prepared in a suitable

volatile organic solvent, such as acetonitrile or methanol.

Ionization: The sample is introduced into the mass spectrometer. Electron ionization (EI) is a

common technique for this type of aromatic compound. In EI, the sample molecules are

bombarded with a high-energy electron beam, causing the loss of an electron and the

formation of a positively charged molecular ion (M+).

Mass Analysis: The resulting ions are accelerated and passed through a mass analyzer

(e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions based on their

mass-to-charge ratio (m/z).

Detection: A detector records the abundance of ions at each m/z value.
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Data Interpretation: The resulting mass spectrum will show a peak corresponding to the

molecular ion. The m/z value of this peak provides the molecular weight of the compound.

For 1,6-Dichloronaphthalene, the presence of two chlorine atoms will result in a

characteristic isotopic pattern (due to the natural abundance of ³⁵Cl and ³⁷Cl) that can be

used to confirm the compound's identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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